
Melicopicine: A Technical Overview of its
Physicochemical Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Melicopicine

Cat. No.: B191808 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise summary of the known physicochemical properties of

Melicopicine, an acridone alkaloid. Due to a lack of extensive research on its biological

activities, this document focuses on its molecular characteristics and presents hypothetical

frameworks for its potential investigation.

Physicochemical Data
The fundamental molecular properties of Melicopicine are well-established and summarized

below.

Property Value Source

Molecular Formula C₁₈H₁₉NO₅ [1][2]

Molecular Weight 329.35 g/mol [1][2]

IUPAC Name
1,2,3,4-tetramethoxy-10-

methylacridin-9-one

CAS Number 517-73-7
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Given the limited publicly available data on the biological activities of Melicopicine, a general

experimental workflow for the isolation and preliminary screening of such a natural product is

proposed. This workflow is a standard approach in natural product drug discovery.
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Figure 1: Hypothetical Experimental Workflow for Melicopicine Investigation
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Figure 1: Hypothetical Experimental Workflow for Melicopicine Investigation.
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Hypothetical Signaling Pathway
Acridone alkaloids, the class of compounds to which Melicopicine belongs, have been

reported to exhibit various biological activities, including anti-inflammatory and cytotoxic effects.

A plausible, yet hypothetical, signaling pathway that could be investigated for Melicopicine,

based on the known actions of similar compounds, is the NF-κB signaling pathway. This

pathway is a key regulator of inflammation and cell survival.

Figure 2: Hypothetical NF-κB Signaling Pathway for Melicopicine.

Conclusion
Melicopicine is a defined chemical entity with a known molecular formula and weight.

However, a comprehensive review of publicly accessible scientific literature reveals a

significant gap in the understanding of its biological activities and mechanism of action. The

experimental workflow and signaling pathway presented herein are hypothetical and based on

general principles of natural product research and the known activities of related acridone

alkaloids. Further in vitro and in vivo studies are necessary to elucidate the pharmacological

profile of Melicopicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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